Cas no 1393569-59-9 (ethyl bromo(2,2-difluorocyclopropyl)acetate)

• Product Name: ethyl bromo(2,2-difluorocyclopropyl)acetate
• CAS No: 1393569-59-9
• MF: C₇H₉BrF₂O₂
• MW: 243.045968770981
• CID: 6061932
• PubChem ID: 72218479
• Update Time: 2025-05-21

ethyl bromo(2,2-difluorocyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl bromo(2,2-difluorocyclopropyl)acetate
• Cyclopropaneacetic acid, α-bromo-2,2-difluoro-, ethyl ester
• EN300-7925061
• ethyl 2-bromo-2-(2,2-difluorocyclopropyl)acetate
• 1393569-59-9
• AB85423

• Inchi： 1S/C7H9BrF2O2/c1-2-12-6(11)5(8)4-3-7(4,9)10/h4-5H,2-3H2,1H3
• InChI Key： AGTQZPPQNHMMIN-UHFFFAOYSA-N
• SMILES： C1(C(Br)C(OCC)=O)CC1(F)F

Computed Properties

• Exact Mass: 241.97540g/mol
• Monoisotopic Mass: 241.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 213.9±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on ethyl bromo(2,2-difluorocyclopropyl)acetate

Comprehensive Overview of Ethyl Bromo(2,2-difluorocyclopropyl)acetate (CAS No. 1393569-59-9)

Ethyl bromo(2,2-difluorocyclopropyl)acetate (CAS No. 1393569-59-9) is a specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated cyclopropyl derivatives, which are increasingly being explored for their potential in drug discovery and material science. The presence of both bromo and difluorocyclopropyl groups in its structure makes it a valuable intermediate for synthesizing complex molecules with enhanced biological activity and stability.

One of the key reasons behind the growing interest in ethyl bromo(2,2-difluorocyclopropyl)acetate is its role in the development of fluorinated pharmaceuticals. Fluorination is a widely adopted strategy in medicinal chemistry to improve the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers are particularly intrigued by the difluorocyclopropyl moiety, which can mimic certain bioactive conformations and enhance interactions with target proteins. This compound's ethyl ester group also offers flexibility for further derivatization, making it a versatile building block in synthetic chemistry.

In addition to its pharmaceutical applications, ethyl bromo(2,2-difluorocyclopropyl)acetate is being investigated for its potential in agrochemical innovation. The incorporation of fluorine atoms into pesticide and herbicide structures has been shown to improve their efficacy and environmental profiles. The bromoacetate functionality in this compound provides a reactive handle for constructing more complex agrochemicals, addressing the industry's demand for sustainable and high-performance solutions.

The synthesis of ethyl bromo(2,2-difluorocyclopropyl)acetate typically involves multi-step organic reactions, including cyclopropanation and halogenation processes. Advanced techniques such as flow chemistry and catalysis are often employed to optimize yield and purity, reflecting the compound's relevance in modern synthetic methodologies. Its characterization is commonly performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards.

From an environmental and regulatory perspective, ethyl bromo(2,2-difluorocyclopropyl)acetate is subject to careful handling and disposal protocols, although it is not classified as a hazardous material under most jurisdictions. Researchers and manufacturers are encouraged to adhere to green chemistry principles when working with this compound, minimizing waste and energy consumption. This aligns with the broader trend toward sustainable chemical production, a topic of high relevance in both academic and industrial settings.

Looking ahead, the demand for fluorinated building blocks like ethyl bromo(2,2-difluorocyclopropyl)acetate is expected to rise, driven by advancements in precision medicine and crop protection technologies. Its unique combination of reactivity and stability positions it as a critical tool for chemists tackling challenges in drug design and material innovation. As such, this compound is likely to remain a focal point of research and development efforts in the coming years.